Cas no 1805363-87-4 (Methyl 4-amino-2-(difluoromethyl)-3-methoxypyridine-6-acetate)

• Product Name: Methyl 4-amino-2-(difluoromethyl)-3-methoxypyridine-6-acetate
• CAS No: 1805363-87-4
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4856434
• Update Time: 2025-05-23

Methyl 4-amino-2-(difluoromethyl)-3-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-2-(difluoromethyl)-3-methoxypyridine-6-acetate

• Inchi： 1S/C10H12F2N2O3/c1-16-7(15)4-5-3-6(13)9(17-2)8(14-5)10(11)12/h3,10H,4H2,1-2H3,(H2,13,14)
• InChI Key： SNEWGVJZQGMZGR-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=CC(CC(=O)OC)=N1)N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.6
• Topological Polar Surface Area: 74.4

Additional information on Methyl 4-amino-2-(difluoromethyl)-3-methoxypyridine-6-acetate

Comprehensive Overview of Methyl 4-amino-2-(difluoromethyl)-3-methoxypyridine-6-acetate (CAS No. 1805363-87-4)

Methyl 4-amino-2-(difluoromethyl)-3-methoxypyridine-6-acetate (CAS No. 1805363-87-4) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique difluoromethyl group and a methoxy substitution, which enhance its reactivity and selectivity in synthetic pathways. Researchers are increasingly interested in its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural complexity of Methyl 4-amino-2-(difluoromethyl)-3-methoxypyridine-6-acetate makes it a valuable intermediate in organic synthesis. Its acetate ester functionality allows for further derivatization, enabling the creation of diverse heterocyclic compounds. Recent studies highlight its role in optimizing bioavailability and metabolic stability in preclinical candidates, aligning with the growing demand for high-efficiency synthetic routes in medicinal chemistry.

In the context of green chemistry, this compound has garnered attention due to its potential for sustainable synthesis. With the pharmaceutical industry prioritizing eco-friendly processes, researchers are exploring catalytic methods to reduce waste and energy consumption during its production. The incorporation of fluorine atoms also aligns with trends in fluorinated pharmaceuticals, which are known for their enhanced binding affinity and lipophilicity.

From an analytical perspective, CAS No. 1805363-87-4 requires advanced techniques such as HPLC and NMR spectroscopy for characterization. Its chromatographic purity is critical for ensuring reproducibility in downstream applications. Laboratories often employ mass spectrometry to confirm its molecular weight and fragmentation patterns, addressing the need for high-purity standards in research.

The compound’s relevance extends to crop protection, where its pyridine core serves as a scaffold for designing novel pesticides. Agrochemical companies are investigating its derivatives for pest resistance management, a hot topic amid rising global food security concerns. Its difluoromethyl moiety is particularly promising for modulating enzyme inhibition in target organisms.

As the scientific community seeks cost-effective alternatives to traditional reagents, Methyl 4-amino-2-(difluoromethyl)-3-methoxypyridine-6-acetate offers a balance of synthetic versatility and scalability. Its compatibility with microwave-assisted synthesis and flow chemistry further underscores its utility in modern high-throughput screening platforms. These advancements cater to the demand for accelerated drug development cycles.

In summary, CAS No. 1805363-87-4 represents a multifaceted tool for researchers exploring structure-activity relationships and molecular design. Its integration into AI-driven drug discovery pipelines highlights its adaptability to cutting-edge technologies. By addressing both synthetic challenges and application-specific needs, this compound continues to inspire innovation across multiple scientific disciplines.